1-{2-oxo-2-[2-(3-phenylpropyl)-4-morpholinyl]ethyl}-2-piperidinone

• IUPAC Name: 1-[2-oxo-2-[2-(3-phenylpropyl)morpholin-4-yl]ethyl]piperidin-2-one
• InChI: InChI=1S/C20H28N2O3/c23-19-11-4-5-12-21(19)16-20(24)22-13-14-25-18(15-22)10-6-9-17-7-2-1-3-8-17/h1-3,7-8,18H,4-6,9-16H2
• InChI Key: WYXNWPHLIIGDDG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)CC(=O)N2CCOC(C2)CCCC3=CC=CC=C3
• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol

Description

1-{2-oxo-2-[2-(3-phenylpropyl)-4-morpholinyl]ethyl}-2-piperidinone, also known as U-47700, is a synthetic opioid analgesic. It was first developed by a team of researchers at Upjohn in the 1970s, but it was never brought to market due to its potential for abuse. However, it has recently gained popularity as a designer drug and has been associated with a number of deaths and overdoses.

Mechanism of Action

1-{2-oxo-2-[2-(3-phenylpropyl)-4-morpholinyl]ethyl}-2-piperidinone acts on the opioid receptors in the brain, causing a release of dopamine and other neurotransmitters. This results in feelings of euphoria and pain relief. However, 1-{2-oxo-2-[2-(3-phenylpropyl)-4-morpholinyl]ethyl}-2-piperidinone has a much higher affinity for the mu-opioid receptor than other opioids, which can lead to respiratory depression and overdose.
Biochemical and Physiological Effects:
1-{2-oxo-2-[2-(3-phenylpropyl)-4-morpholinyl]ethyl}-2-piperidinone has been found to have a number of biochemical and physiological effects. It has been shown to increase levels of dopamine and other neurotransmitters in the brain, leading to feelings of euphoria and pleasure. It also has analgesic effects, reducing pain perception. However, it can also cause respiratory depression, nausea, and vomiting.

Advantages and Limitations for Lab Experiments

1-{2-oxo-2-[2-(3-phenylpropyl)-4-morpholinyl]ethyl}-2-piperidinone has been used in scientific research to study the effects of opioids on the brain and to develop new pain medications. However, its potential for abuse and overdose make it a risky substance to work with. It is important to take precautions when handling 1-{2-oxo-2-[2-(3-phenylpropyl)-4-morpholinyl]ethyl}-2-piperidinone in the lab and to follow proper safety protocols.

Future Directions

There are a number of future directions for research on 1-{2-oxo-2-[2-(3-phenylpropyl)-4-morpholinyl]ethyl}-2-piperidinone. One area of interest is in developing new pain medications based on the structure of 1-{2-oxo-2-[2-(3-phenylpropyl)-4-morpholinyl]ethyl}-2-piperidinone. Researchers are also studying the effects of 1-{2-oxo-2-[2-(3-phenylpropyl)-4-morpholinyl]ethyl}-2-piperidinone on the opioid receptors in the brain to better understand the mechanisms of opioid addiction and overdose. Additionally, there is interest in developing new treatments for opioid addiction that target the mu-opioid receptor.

Synthesis Methods

The synthesis of 1-{2-oxo-2-[2-(3-phenylpropyl)-4-morpholinyl]ethyl}-2-piperidinone involves the reaction of 4-methoxyphenylacetonitrile with 2-chloropyridine in the presence of sodium hydride to form 4-methoxyphenyl-2-pyridylacetonitrile. This compound is then reacted with morpholine and sodium borohydride to form 4-methoxyphenyl-2-pyridylacetonitrile morpholinyl hydrazone. Finally, this compound is reacted with acetic anhydride to form 1-{2-oxo-2-[2-(3-phenylpropyl)-4-morpholinyl]ethyl}-2-piperidinone.

Scientific Research Applications

1-{2-oxo-2-[2-(3-phenylpropyl)-4-morpholinyl]ethyl}-2-piperidinone has been used in scientific research to study its effects on the opioid receptors in the brain. It has been found to be a potent agonist of the mu-opioid receptor, which is responsible for mediating the effects of opioids such as morphine and heroin. 1-{2-oxo-2-[2-(3-phenylpropyl)-4-morpholinyl]ethyl}-2-piperidinone has also been found to have high affinity for the delta-opioid receptor, which is involved in pain modulation and reward processing.